3α,6β-Ditigloyloxytropan-7β-ol

• CAS No.: 7159-86-6
• Product Name: 3α,6β-Ditigloyloxytropan-7β-ol
• Molecular Formula: C18H27NO5
• Molecular Weight: 337.4 g/mol
• IUPAC Name: [6-hydroxy-8-methyl-7-[(E)-2-methylbut-2-enoyl]oxy-8-azabicyclo[3.2.1]octan-3-yl] (E)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C18H27NO5/c1-6-10(3)17(21)23-12-8-13-15(20)16(14(9-12)19(13)5)24-18(22)11(4)7-2/h6-7,12-16,20H,8-9H2,1-5H3/b10-6+,11-7+
• Standard InChIKey: FRQMNJFBOJQRAQ-JMQWPVDRSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)OC1CC2C(C(C(C1)N2C)OC(=O)/C(=C/C)/C)O
• SMILES: CC=C(C)C(=O)OC1CC2C(C(C(C1)N2C)OC(=O)C(=CC)C)O
• Canonical SMILES: CC=C(C)C(=O)OC1CC2C(C(C(C1)N2C)OC(=O)C(=CC)C)O
• Appearance: Oil
• Melting Point: 215°C
• Physical Description: Solid
• Description: 3, 6-Ditigloyloxytropan-7-ol belongs to the class of organic compounds known as tropane alkaloids. These are organic compounds containing the nitrogenous bicyclic alkaloid parent N-Methyl-8-azabicyclo[3. 2. 1]octane. 3, 6-Ditigloyloxytropan-7-ol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 6-ditigloyloxytropan-7-ol is primarily located in the cytoplasm. Outside of the human body, 3, 6-ditigloyloxytropan-7-ol can be found in fruits. This makes 3, 6-ditigloyloxytropan-7-ol a potential biomarker for the consumption of this food product.
• PubChem Compound: 12960452
• Last Modified: Nov 11 2021